(1R,5S)-3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid

• IUPAC Name: (1R,5S)-3-(9H-fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• InChI: InChI=1S/C21H19NO4/c23-19(24)21-9-13(21)10-22(12-21)20(25)26-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18H,9-12H2,(H,23,24)/t13-,21+/m1/s1
• InChI Key: BYDTZRWAEAVMFE-ASSNKEHSSA-N
• Canonical SMILES: C1C2C1(CN(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Isomeric SMILES: C1[C@H]2[C@]1(CN(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C21H19NO4
• Molecular Weight: 349.4 g/mol
• CAS No.: 2138240-30-7

Description

(1R,5S)-3-(9H-Fluoren-9-ylmethoxycarbonyl)-3-azabicyclo[3.1.0]hexane-1-carboxylic acid is a useful research compound. Its molecular formula is C21H19NO4 and its molecular weight is 349.386. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Stereochemistry

• Scalable Synthesis : A stereoselective and scalable synthesis method for a closely related compound, (1R,3S,5R)-2-(tert-butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid, has been developed. This method focuses on controlling the stereoselectivity of a cyclopropanation step, crucial for synthesizing this class of compounds (Wang Gan et al., 2013).
• Synthesis of Stereoisomers : Another study details the synthesis of all four stereoisomers of 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid, highlighting the versatility and adaptability of synthetic approaches for such compounds (Bettina Bakonyi et al., 2013).

Chemical Transformations

• Enantioselective Synthesis : Research on the enantioselective synthesis of (1R,5R,9R)-2-azabicyclo[3.3.1]nonane-9-carboxylic acid demonstrates the complex chemical transformations possible with similar structures, showcasing the potential for creating diverse molecular complexity (N. Garrido et al., 2013).
• Conformational Studies : Investigations into conformationally locked analogues of nucleoside building blocks and bioactive compounds, using structures such as bicyclo[3.1.0]hexane, highlight the utility of these compounds in understanding biological interactions and activities (C. Jimeno et al., 2011).

Drug Synthesis and Pharmacological Research

• Boceprevir Synthesis : The synthesis of key bicyclic proline fragments used in constructing the anti-HCV drug boceprevir illustrates the direct application of such compounds in pharmaceutical development (Srinivasa Reddy Kallam et al., 2017).
• mGluR2 Antagonists : Research into the synthesis and pharmacological profiling of 2-aminobicyclo[3.1.0]hexane-2,6-dicarboxylic acid derivatives as mGluR2 antagonists showcases the potential of these compounds in developing new therapeutic agents (A. Yasuhara et al., 2006).